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Introduction
2-Methoxy-2-methylheptane is a tertiary ether that has garnered significant interest for its

applications as a high-performance fuel additive and a versatile non-polar solvent in organic

synthesis.[1] With the chemical formula C9H20O, it is recognized as a potential replacement for

methyl tert-butyl ether (MTBE) in gasoline, offering a reduced risk of groundwater

contamination due to its lower water solubility.[1][2][3] This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and relevant industrial context. While it

serves as an intermediate in organic synthesis and is noted for potential use as a raw material

for pharmaceuticals, detailed information on its direct role in specific biological signaling

pathways is not extensively documented in current literature.[1][4]

Chemical Structure and Properties
2-Methoxy-2-methylheptane is a saturated ether with a tertiary carbon atom bonded to the

oxygen. The IUPAC name, 2-methoxy-2-methylheptane, clearly defines this structure. Its

molecular structure consists of a heptane chain with a methoxy group and a methyl group both

attached to the second carbon atom.

Structural Identifiers
Below is a diagrammatic representation of the 2-Methoxy-2-methylheptane structure.
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Caption: Molecular structure of 2-Methoxy-2-methylheptane.

Physicochemical Data
Quantitative data for 2-Methoxy-2-methylheptane is summarized in the table below for easy

reference and comparison.

Property Value Reference(s)

IUPAC Name 2-methoxy-2-methylheptane [1][5]

CAS Number 76589-16-7 [1][4][5]

Molecular Formula C9H20O [1][4][6]

Molecular Weight 144.25 g/mol [1][5]

Boiling Point 160.5 °C at 101.6 kPa [4]

Density 0.793 g/cm³ at 20 °C [4]

SMILES CCCCCC(C)(C)OC [5][6][7]

InChI Key
KJRACWZCOVHBQU-

UHFFFAOYSA-N
[1][5][7]

Hydrogen Bond Acceptors 1 [6]

Hydrogen Bond Donors 0 [6]

Rotatable Bond Count 5 [6]

Experimental Protocols: Synthesis
The primary industrial method for synthesizing 2-Methoxy-2-methylheptane is the acid-

catalyzed liquid-phase etherification of 2-methyl-1-heptene with methanol.[1][3] This is a

reversible exothermic reaction.[1]

Synthesis Reaction
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Synthesis of 2-Methoxy-2-methylheptane

Product

2-Methyl-1-heptene

Acid Catalyst
(e.g., Amberlyst-15)

Methanol

+

2-Methoxy-2-methylheptane
(Desired Product)

Etherification

Click to download full resolution via product page

Caption: Acid-catalyzed etherification of 2-methyl-1-heptene.

Detailed Methodology
This protocol describes a laboratory-scale synthesis.

Materials:

2-methyl-1-heptene (reactant)

Methanol (reactant, excess)

Strongly acidic ion-exchange resin (e.g., Amberlyst-15) as a heterogeneous catalyst

Round-bottom flask equipped with a reflux condenser and magnetic stirrer
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Heating mantle

Separatory funnel

Sodium bicarbonate solution (5% w/v), saturated

Anhydrous magnesium sulfate or sodium sulfate

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 2-methyl-1-heptene and an excess of

methanol (e.g., a 2:1 to 5:1 molar ratio of methanol to alkene).

Catalyst Addition: Add the acid resin catalyst to the reactant mixture. The catalyst loading is

typically 1-5% by weight of the total reactants.

Reaction Conditions: Heat the mixture to reflux (approximately 65-75 °C) with vigorous

stirring. The reaction is exothermic, so initial heating should be controlled.[1] Monitor the

reaction progress using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)

spectroscopy.[1] The reaction is reversible, and higher temperatures can unfavorably shift

the equilibrium.[1]

Work-up: After several hours or upon reaching equilibrium, cool the reaction mixture to room

temperature. Filter the mixture to remove the solid resin catalyst.

Purification:

Transfer the filtrate to a separatory funnel and wash with the 5% sodium bicarbonate

solution to neutralize any leached acidic species.

Wash with water to remove unreacted methanol. Note that 2-Methoxy-2-methylheptane
has low water solubility.[2]

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solution under reduced pressure.
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Final Distillation: Purify the crude product by fractional distillation to separate the final 2-
Methoxy-2-methylheptane product from unreacted starting material and byproducts like 2-

methyl-2-heptanol.[2][8]

Industrial Relevance and Process Flow
In an industrial setting, the production of 2-Methoxy-2-methylheptane is optimized using

reactive distillation, which combines reaction and distillation in a single unit to overcome

equilibrium limitations and improve yield.[1] The process involves separating the desired

product from unreacted materials and byproducts.

Simplified Industrial Purification Workflow
The diagram below illustrates a logical workflow for the separation process downstream of the

reactor.

Post-Reaction Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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